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Compound of Interest

Compound Name: Phenoro

Cat. No.: B1239817

A comprehensive search for the molecular weight and chemical formula of a compound
identified as "Phenoro" has yielded no definitive results for a substance with this specific
name. The ambiguity of the term presents a significant challenge in providing the in-depth
technical guide as requested by researchers, scientists, and drug development professionals.

Initial database and literature searches for "Phenoro” did not identify a unique, registered
chemical entity. The query returned results for compounds with phonetically similar
components or names, such as "2,2-difluoro-1-(2-phenoxyphenyl)propan-1-one" and
derivatives of "phenanthroline”. However, without further clarification, it is impossible to
ascertain if "Phenoro" is a brand name, a common laboratory shorthand, a novel unpublished
compound, or a misspelling of a known chemical.

This lack of a clear chemical identity for "Phenoro” prevents the fulfillment of the core
requirements for a technical guide, including:

o Data Presentation: Without a defined molecule, it is not possible to provide quantitative data
such as molecular weight, formula, melting point, boiling point, or solubility.

o Experimental Protocols: Methodologies for synthesis, purification, or analysis are specific to
the chemical structure of a compound.

 Signaling Pathways and Visualization: Elucidation of biological activity and the creation of
corresponding diagrams are entirely dependent on the specific interactions of a known
molecule with biological systems.
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To proceed with the development of the requested in-depth technical guide, a more precise
chemical identifier for "Phenoro” is required. Researchers seeking information on this topic are
encouraged to provide one of the following:

o CAS Registry Number: The unique numerical identifier assigned by the Chemical Abstracts
Service.

o |[UPAC Name: The systematic name of the compound according to the International Union of
Pure and Applied Chemistry nomenclature.

o SMILES Notation: A line notation for describing the structure of chemical species using short
ASCII strings.

o Areference to a publication or patent where "Phenoro” is described.

Upon receiving a specific and verifiable identifier, a comprehensive technical guide detailing the
molecular weight, formula, and other requested scientific information can be compiled and
disseminated.

« To cite this document: BenchChem. [Unraveling "Phenoro": A Case of Ambiguous Identity in
Chemical Search]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239817#phenoro-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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